Cas no 1172010-90-0 (N-(5-methyl-1,2-oxazol-3-yl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide)

• Product Name: N-(5-methyl-1,2-oxazol-3-yl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide
• CAS No: 1172010-90-0
• MF: C₁₄H₁₇N₅O₂S
• MW: 319.382080793381
• CID: 5748594
• PubChem ID: 44071638
• Update Time: 2025-05-24

N-(5-methyl-1,2-oxazol-3-yl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,2-oxazol-3-yl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide
• AKOS024517110
• F5686-0424
• VU0519082-1
• 1172010-90-0
• N-(5-methyl-1,2-oxazol-3-yl)-2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanylacetamide
• N-(5-methylisoxazol-3-yl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide

• Inchi： 1S/C14H17N5O2S/c1-10-6-11(18-21-10)17-13(20)8-22-14-7-12(15-9-16-14)19-4-2-3-5-19/h6-7,9H,2-5,8H2,1H3,(H,17,18,20)
• InChI Key： CGMXRXPBDBIVBN-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)ON=1)=O)C1=CC(=NC=N1)N1CCCC1

Computed Properties

• Exact Mass: 319.11029598g/mol
• Monoisotopic Mass: 319.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-methyl-1,2-oxazol-3-yl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide

N-(5-Methyl-1,2-Oxazol-3-Yl)-2-{[6-(Pyrrolidin-1-Yl)Pyrimidin-4-Yl]Sulfanyl}Acetamide: A Comprehensive Overview

The compound N-(5-methyl-1,2-oxazol-3-yl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS No. 1172010-90-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

Structural Analysis and Synthesis

The molecule consists of three primary functional groups: a 5-methyl-substituted oxazole ring, a pyrimidine ring with a pyrrolidine substituent, and an acetamide group connected via a sulfanyl (thioether) linkage. The oxazole ring, known for its stability and reactivity, plays a crucial role in modulating the electronic properties of the molecule. The pyrimidine ring, a heterocyclic structure commonly found in nucleic acids, contributes to the compound's aromaticity and potential bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient construction of this complex molecule. Researchers have employed multi-component reactions and transition-metal catalysis to achieve high yields and excellent stereocontrol during the synthesis process. These methods not only enhance the scalability of production but also pave the way for further structural modifications to explore its biological activity.

Biological Activity and Pharmacological Potential

Emerging studies have highlighted the potential of N-(5-methyl-1,2-oxazol-3-yl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yllsulfanyl}acetamide as a candidate for drug development. Preclinical trials suggest that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a promising lead for anti-inflammatory therapeutics.

In addition to its enzymatic activity, the compound demonstrates selective binding affinity towards certain G-protein coupled receptors (GPCRs), which are critical targets in treating cardiovascular diseases and neurodegenerative disorders. Collaborative research efforts between academic institutions and pharmaceutical companies are currently underway to further elucidate its mechanism of action and optimize its pharmacokinetic profile.

Materials Science Applications

Beyond its biological applications, this compound has shown remarkable potential in materials science. Its sulfur-containing thioether group imparts unique electronic properties, making it an attractive candidate for use in organic electronics. Recent studies have explored its application as a hole transport material in perovskite solar cells, where it has demonstrated improved charge carrier mobility and device stability.

Furthermore, the compound's ability to form self-assembled monolayers (SAMs) on various substrates has opened avenues for its use in nanotechnology applications. Researchers are investigating its potential as a functional layer in biosensors and molecular electronics, where precise control over surface properties is essential.

Environmental Impact and Sustainability

In line with growing concerns over environmental sustainability, studies are being conducted to assess the ecological footprint of N-(5-methyl-1,2-Oxazol-3-Yl)-2-{[6-(Pyrrolidin-l-Yl)Pyrimidin4-Yl]Sulfanyl}Acetamide throughout its lifecycle. Green chemistry principles are being integrated into its synthesis process to minimize waste generation and reduce energy consumption.

Life cycle assessment (LCA) studies indicate that the compound's production can be made more sustainable by optimizing reaction conditions and recycling solvents. These efforts align with global initiatives aimed at promoting environmentally responsible chemical manufacturing practices.

Future Directions and Research Opportunities

The future of N-(5-methyl-l , 2-Oxazol -3 -Yl ) - 2 -{ [6 - ( Pyrrolidin - l - Yl ) Pyrimidin -4 - Yl ] Sulfanyl } Acetamide lies in further exploration of its multifaceted applications across diverse fields. Collaborative research between chemists, biologists, and materials scientists is expected to unlock new possibilities for this compound.

Potential areas of investigation include: • Development of novel drug delivery systems utilizing this compound's unique physicochemical properties. • Exploration of its role as a building block for advanced polymer materials. • Investigation into its interactions with biological systems at molecular levels. • Optimization of synthesis pathways for large-scale industrial production. • Assessment of its environmental fate and toxicity profiles.